4-(3-Methoxyphenyl)-2-(pyrrolidin-1-yl)-6-(trifluoromethyl)pyrimidine

• Molecular Formula: C16H16F3N3O
• Molecular Weight: 323.31 g/mol
• IUPAC Name: 4-(3-methoxyphenyl)-2-pyrrolidin-1-yl-6-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C16H16F3N3O/c1-23-12-6-4-5-11(9-12)13-10-14(16(17,18)19)21-15(20-13)22-7-2-3-8-22/h4-6,9-10H,2-3,7-8H2,1H3
• InChI Key: VDSUTYXCQOAVPV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=NC(=N2)N3CCCC3)C(F)(F)F

Description

4-(3-Methoxyphenyl)-2-(pyrrolidin-1-yl)-6-(trifluoromethyl)pyrimidine is an organic compound with a complex structure that includes a pyrimidine ring substituted with a methoxyphenyl group, a pyrrolidinyl group, and a trifluoromethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Methoxyphenyl)-2-(pyrrolidin-1-yl)-6-(trifluoromethyl)pyrimidine typically involves multi-step organic reactions. One common approach is to start with the appropriate pyrimidine precursor and introduce the methoxyphenyl, pyrrolidinyl, and trifluoromethyl groups through a series of substitution reactions. The reaction conditions often require the use of catalysts, specific solvents, and controlled temperatures to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as the availability of starting materials, cost, and environmental considerations. Optimization of reaction conditions, including temperature, pressure, and the use of efficient catalysts, is crucial to maximize yield and minimize waste.

Chemical Reactions Analysis

Types of Reactions

4-(3-Methoxyphenyl)-2-(pyrrolidin-1-yl)-6-(trifluoromethyl)pyrimidine can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be used to modify the functional groups attached to the pyrimidine ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, specific solvents, and sometimes the use of catalysts to facilitate the reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can introduce new functional groups, resulting in a variety of derivatives with potentially different properties and applications.

Scientific Research Applications

4-(3-Methoxyphenyl)-2-(pyrrolidin-1-yl)-6-(trifluoromethyl)pyrimidine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound may be studied for its potential biological activity, including interactions with enzymes or receptors.

Medicine: Research may explore its potential as a pharmaceutical agent, particularly in the development of drugs targeting specific pathways or diseases.

Industry: The compound can be used in the development of new materials with unique properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 4-(3-Methoxyphenyl)-2-(pyrrolidin-1-yl)-6-(trifluoromethyl)pyrimidine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact mechanism depends on the specific application and the nature of the interactions at the molecular level.

Comparison with Similar Compounds

Similar Compounds

• 4-(3-Fluorophenyl)-2-(pyrrolidin-1-yl)-6-(trifluoromethyl)pyrimidine
• 4-(3-Methoxyphenyl)-2-(piperidin-1-yl)-6-(trifluoromethyl)pyrimidine
• 4-(3-Methoxyphenyl)-2-(pyrrolidin-1-yl)-6-(difluoromethyl)pyrimidine

Uniqueness

Compared to similar compounds, 4-(3-Methoxyphenyl)-2-(pyrrolidin-1-yl)-6-(trifluoromethyl)pyrimidine is unique due to the specific combination of substituents on the pyrimidine ring. This unique structure can result in distinct chemical and biological properties, making it valuable for specific applications in research and industry.